Cas no 2171217-90-4 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid)
(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
- (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid
- EN300-1518835
- 2171217-90-4
-
- Inchi: 1S/C28H34N2O5/c1-2-10-24(26(32)33)29-25(31)17-28(15-8-3-9-16-28)30-27(34)35-18-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,23-24H,2-3,8-10,15-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
- InChI Key: TYVJVPXFKBUZAP-XMMPIXPASA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)CCC)=O)CCCCC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 105Ų
(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518835-0.05g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-0.1g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-0.25g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-0.5g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-1.0g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-2.5g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-5.0g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-10.0g |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518835-50mg |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518835-100mg |
(2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid |
2171217-90-4 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
Compound CAS No. 2171217-90-4: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic Acid
The compound (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid with CAS No. 2171217-90-4 is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid backbone. The stereochemistry at the second carbon (R configuration) plays a critical role in its biological activity and pharmacokinetic properties.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the Fmoc group makes it an ideal candidate for solid-phase peptide synthesis (SPPS), where it serves as a versatile building block for constructing larger peptide molecules. This compound's ability to undergo precise chemical modifications has made it a valuable tool in medicinal chemistry, enabling researchers to explore its applications in treating various diseases, including cancer and inflammatory disorders.
The cyclohexyl group within the molecule contributes to its stability and bioavailability, while the pentanoic acid backbone provides flexibility for further functionalization. Researchers have leveraged these structural features to investigate its interactions with biological targets, such as enzymes and receptors, using advanced techniques like X-ray crystallography and molecular dynamics simulations. These studies have revealed that the compound exhibits remarkable selectivity towards specific molecular targets, making it a promising candidate for therapeutic interventions.
In terms of synthesis, the compound is typically prepared through a multi-step process involving Fmoc protection, peptide coupling, and stereochemical control during the formation of the chiral center. The use of enantioselective catalysts has been instrumental in achieving high optical purity, which is essential for its biological activity. Recent advancements in asymmetric synthesis have further enhanced the efficiency and scalability of this process, paving the way for large-scale production.
The application of this compound extends beyond traditional pharmaceuticals. It has also found utility in biotechnology, particularly in the development of biosensors and diagnostic tools. Its ability to interact with specific biomolecules makes it a valuable component in assays designed to detect diseases at an early stage. Furthermore, ongoing research is exploring its potential as a delivery vehicle for nucleic acids, such as siRNA and mRNA, which could revolutionize gene therapy.
From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize ecological impact. Its non-toxic profile and biodegradability make it suitable for use in various industrial and academic settings without posing significant risks to human health or the environment.
In conclusion, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic chemistry and molecular biology, positions it as a key player in future innovations within the pharmaceutical and biotechnology industries.
2171217-90-4 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)